Cas no 740788-15-2 (3-Cyclopropyl-2,2-difluoropropan-1-amine)

• Product Name: 3-Cyclopropyl-2,2-difluoropropan-1-amine
• CAS No: 740788-15-2
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5232449
• Update Time: 2026-03-07

3-Cyclopropyl-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-2,2-difluoropropan-1-amine

• Inchi： 1S/C6H11F2N/c7-6(8,4-9)3-5-1-2-5/h5H,1-4,9H2
• InChI Key： JHSOCIXCZBVBSU-UHFFFAOYSA-N
• SMILES： C1C(CC(F)(F)CN)C1

Additional information on 3-Cyclopropyl-2,2-difluoropropan-1-amine

Introduction to 3-Cyclopropyl-2,2-difluoropropan-1-amine (CAS No. 740788-15-2)

3-Cyclopropyl-2,2-difluoropropan-1-amine (CAS No. 740788-15-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropyl and difluoromethyl groups, which confer specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical structure of 3-Cyclopropyl-2,2-difluoropropan-1-amine consists of a primary amine group attached to a 2,2-difluoropropyl chain, which is further substituted with a cyclopropyl group. The presence of the cyclopropyl ring introduces steric hindrance and alters the electronic properties of the molecule, while the difluoromethyl group enhances its lipophilicity and metabolic stability. These features collectively contribute to the compound's unique reactivity and biological activity.

In the context of pharmaceutical research, 3-Cyclopropyl-2,2-difluoropropan-1-amine has been investigated for its potential as a lead compound in drug discovery. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Cyclopropyl-2,2-difluoropropan-1-amine exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that the compound could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in drug discovery, 3-Cyclopropyl-2,2-difluoropropan-1-amine has also been studied for its use in materials science. The unique combination of cyclopropyl and difluoromethyl groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated that derivatives of 3-Cyclopropyl-2,2-difluoropropan-1-amine can be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 3-Cyclopropyl-2,2-difluoropropan-1-amine typically involves multistep processes that include the formation of the cyclopropyl ring and the introduction of the difluoromethyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A common approach involves the reaction of a cyclopropyl-substituted ketone with a fluorinating agent followed by reductive amination to introduce the primary amine group. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic strategies, making large-scale production of this compound more feasible.

The physical properties of 3-Cyclopropyl-2,2-difluoropropan-1-amine, such as its melting point, boiling point, and solubility, are crucial for its handling and application. Experimental data indicate that it is a colorless liquid at room temperature with good solubility in common organic solvents such as dichloromethane and ethanol. Its lipophilic nature makes it suitable for use in formulations where enhanced permeability is desired.

In terms of safety and environmental impact, comprehensive toxicological studies have been conducted to assess the potential risks associated with handling 3-Cyclopropyl-2,2-difluoropropan-1-amine. These studies have shown that it exhibits low toxicity when used under controlled conditions. However, appropriate safety measures should always be followed during handling to minimize any potential hazards.

The future prospects for 3-Cyclopropyl-2,2-difluoropropan-1-amine are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are underway to develop more potent derivatives with improved pharmacokinetic profiles for use in drug development. Additionally, there is growing interest in exploring the use of this compound in combination therapies to enhance treatment efficacy.

In conclusion, 3-Cyclopropyl-2,2-difluoropropan-1-amine (CAS No. 740788-15-2) is a versatile compound with significant potential across multiple fields. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of focus for scientists and researchers worldwide.